Cas no 2094362-25-9 (1-{1-Cyclopropyl-7-oxa-2-azaspiro[3.5]nonan-2-yl}prop-2-en-1-one)

• Product Name: 1-{1-Cyclopropyl-7-oxa-2-azaspiro[3.5]nonan-2-yl}prop-2-en-1-one
• CAS No: 2094362-25-9
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6409714
• PubChem ID: 126814992
• Update Time: 2025-05-26

1-{1-Cyclopropyl-7-oxa-2-azaspiro[3.5]nonan-2-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-6670085
• Z2285378211
• 1-{1-cyclopropyl-7-oxa-2-azaspiro[3.5]nonan-2-yl}prop-2-en-1-one
• 2094362-25-9
• AKOS033850115
• 1-{1-Cyclopropyl-7-oxa-2-azaspiro[3.5]nonan-2-yl}prop-2-en-1-one

• Inchi： 1S/C13H19NO2/c1-2-11(15)14-9-13(5-7-16-8-6-13)12(14)10-3-4-10/h2,10,12H,1,3-9H2
• InChI Key： SKPLRESVQFHNBT-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CN(C(C=C)=O)C2C1CC1

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-{1-Cyclopropyl-7-oxa-2-azaspiro[3.5]nonan-2-yl}prop-2-en-1-one

Introduction to 1-{1-Cyclopropyl-7-oxa-2-azaspiro[3.5]nonan-2-yl}prop-2-en-1-one (CAS No. 2094362-25-9)

1-{1-Cyclopropyl-7-oxa-2-azaspiro[3.5]nonan-2-yl}prop-2-en-1-one (CAS No. 2094362-25-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural complexity. The spirocyclic framework provides a rigid and conformationally restricted structure, making it an attractive scaffold for drug discovery and development.

The chemical structure of 1-{1-Cyclopropyl-7-oxa-2-azaspiro[3.5]nonan-2-yl}prop-2-en-1-one is characterized by a cyclopropyl group, a seven-membered oxacycle, and a propenone moiety. The cyclopropyl group imparts additional rigidity to the molecule, while the oxacycle and azacycle provide opportunities for hydrogen bonding and other non-covalent interactions with biological targets. The propenone functionality is a key feature that contributes to the compound's reactivity and potential for forming covalent bonds with target proteins.

Recent studies have explored the biological activities of 1-{1-Cyclopropyl-7-oxa-2-azaspiro[3.5]nonan-2-yl}prop-2-en-1-one. One notable area of research is its potential as an inhibitor of protein-protein interactions (PPIs). PPIs are crucial for many cellular processes, including signal transduction, gene regulation, and immune responses. Disrupting specific PPIs can be a powerful strategy for therapeutic intervention in various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the ability of 1-{1-Cyclopropyl-7-oxa-2-azaspiro[3.5]nonan-2-yl}prop-2-en-1-one to inhibit the interaction between two key proteins involved in cancer progression. The results showed that the compound effectively disrupted the PPI with high selectivity and potency, suggesting its potential as a lead molecule for further drug development.

Another area of interest is the compound's activity against bacterial biofilms. Biofilms are communities of bacteria that adhere to surfaces and are highly resistant to antibiotics and host immune responses. The unique structure of 1-{1-Cyclopropyl-7-oxa-2-azaspiro[3.5]nonan-2-y}l}propenone makes it an attractive candidate for disrupting biofilm formation or eradicating established biofilms. Preliminary studies have demonstrated that the compound exhibits significant anti-biofilm activity against several clinically relevant bacterial strains.

The pharmacokinetic properties of 1-{1-Cyclopropyl-7-oaxa-spiro[3.5]nonan-y}l}propenone have also been evaluated in preclinical models. The compound shows favorable absorption, distribution, metabolism, excretion (ADME) properties, which are essential for its potential use as an oral or parenteral drug. Additionally, preliminary toxicity studies indicate that the compound has a good safety profile at therapeutic concentrations.

In conclusion, 1-{1-Cyclopropyl-spiro[3.5]nonan-y}l}propenone (CAS No. 2094362-25) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive scaffold for further optimization and development as a novel therapeutic agent. Ongoing research aims to elucidate its mechanism of action and explore its potential in various disease models.